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Abstract

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of BMS-983970, a potent pan-Notch inhibitor.[1][2][3][4][5] Adherence to
these guidelines is crucial for ensuring the stability, and activity of the compound for
reproducible results in in vitro and in vivo research applications. The provided information
includes the chemical properties of BMS-983970, a step-by-step protocol for stock solution
preparation, and recommendations for storage. Additionally, a diagram of the Notch signaling
pathway and an experimental workflow for the preparation and use of the stock solution are
presented.

Introduction to BMS-983970

BMS-983970 is an orally available small molecule that acts as a pan-Notch inhibitor.[1][2][3]
The Notch signaling pathway is a critical regulator of cell fate decisions, proliferation, and
apoptosis. Its deregulation is implicated in the pathogenesis of various cancers, including T-cell
acute lymphoblastic leukemia (T-ALL) and various solid tumors.[1][6] BMS-983970 has
demonstrated anti-tumor activity in preclinical models, making it a valuable tool for cancer
research and drug development.[1]

Chemical Properties and Solubility
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A comprehensive understanding of the chemical properties of BMS-983970 is essential for
accurate stock solution preparation.

Property Value Reference
Molecular Weight 518.5 g/mol [11041071
Formula C26H26F4N4O3 [1][4]117]
CAS Number 1584713-87-0 [1][7]
Appearance White to off-white solid [1]
Solubility (DMSO) > 40 mg/mL [7]
Solubility (Water) < 0.1 mg/mL (insoluble) [2][3]

Experimental Protocol: Preparation of a 10 mM
BMS-983970 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BMS-983970 in dimethyl
sulfoxide (DMSO).

Materials:

« BMS-983970 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
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Pre-weighing Preparation: Before opening, bring the vial of BMS-983970 powder to room
temperature to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of BMS-983970 powder. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 5.185 mg of BMS-983970.

o Calculation:
= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 518.5 g/mol x 1000 mg/g = 5.185 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed BMS-983970. To prepare a 10 mM stock solution with 5.185 mg of
the compound, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid in dissolution.[2][3]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation
of the compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[2][3][4]

Storage Conditions: Store the aliquoted stock solutions at -20°C for short-term storage (up to
1 month) or at -80°C for long-term storage (up to 2 years).[1] For optimal stability, it is
recommended to use the solution within 1 year when stored at -20°C and within 2 years
when stored at -80°C.[1]

Diagrams
Simplified Notch Signaling Pathway
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Caption: Simplified diagram of the Notch signaling pathway and the inhibitory action of BMS-
983970.

Experimental Workflow: BMS-983970 Stock Solution
Preparation and Use
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Workflow for BMS-983970 Stock Solution Preparation and Use
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Caption: A step-by-step workflow for the preparation and experimental application of a BMS-
983970 stock solution.

Safety Precautions

BMS-983970 is a potent bioactive compound and should be handled with care. Always wear
appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves, when handling the compound and its solutions. All work should be conducted in a well-
ventilated area or a chemical fume hood. Consult the Safety Data Sheet (SDS) for more
detailed safety information. For research use only. Not for human or veterinary use.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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